Cas no 1803586-35-7 (7-methyl-6-azaspiro3.4octane hydrochloride)

• Product Name: 7-methyl-6-azaspiro3.4octane hydrochloride
• CAS No: 1803586-35-7
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 4616456
• PubChem ID: 86775606
• Update Time: 2025-06-26

7-methyl-6-azaspiro3.4octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-6-azaspiro[3.4]octane hydrochloride
• 7-methyl-6-azaspiro3.4octane hydrochloride

• Inchi： 1S/C8H15N.ClH/c1-7-5-8(6-9-7)3-2-4-8;/h7,9H,2-6H2,1H3;1H
• InChI Key： AGHALSLLWBHGCL-UHFFFAOYSA-N
• SMILES： CC1NCC2(CCC2)C1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 7-methyl-6-azaspiro3.4octane hydrochloride

Introduction to 7-methyl-6-azaspiro3.4octane hydrochloride (CAS No. 1803586-35-7)

7-methyl-6-azaspiro3.4octane hydrochloride, identified by the chemical compound code CAS No. 1803586-35-7, is a structurally unique spirocyclic azine derivative that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of spirocyclic compounds, which are known for their versatile applications in drug design due to their rigid, tricyclic framework and potential for diverse biological interactions.

The molecular structure of 7-methyl-6-azaspiro3.4octane hydrochloride consists of a spirocyclic core formed by the fusion of a seven-membered azine ring with a four-membered octane ring, with a methyl substituent at the 7-position and an azine nitrogen at the 6-position. The hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic azines as scaffolds for developing novel therapeutic agents. The unique conformational flexibility and electronic properties of 7-methyl-6-azaspiro3.4octane hydrochloride make it an attractive candidate for further investigation in drug discovery programs targeting various diseases.

In particular, the spirocyclic core of this compound has been shown to exhibit promising pharmacological properties, including binding affinity to specific biological targets and potential modulation of enzyme activity. These characteristics have positioned 7-methyl-6-azaspiro3.4octane hydrochloride as a valuable intermediate in the synthesis of more complex pharmacophores designed to interact with biological systems.

One of the most intriguing aspects of 7-methyl-6-azaspiro3.4octane hydrochloride is its potential role in modulating neurological pathways. Studies have suggested that spirocyclic compounds may interact with neurotransmitter receptors and ion channels, making them candidates for treating conditions such as depression, anxiety, and neurodegenerative disorders. The presence of the azine nitrogen in the structure further enhances its ability to engage with biological targets, providing a basis for designing next-generation neuromodulatory agents.

The synthesis of 7-methyl-6-azaspiro3.4octane hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

From a regulatory perspective, 7-methyl-6-azaspiro3.4octane hydrochloride (CAS No. 1803586-35-7) must meet stringent quality standards before it can be considered for clinical trials or commercialization. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify its identity, purity, and structural integrity.

The growing interest in spirocyclic compounds like 7-methyl-6-azaspiro3.4octane hydrochloride has led to increased research efforts aimed at elucidating their mechanisms of action and exploring new therapeutic applications. Collaborative studies between academic institutions and pharmaceutical companies are underway to evaluate its potential in treating a range of diseases, including inflammatory disorders and metabolic conditions.

The development of novel drug candidates often involves rigorous testing in preclinical models to assess toxicity, pharmacokinetics, and efficacy. Preliminary studies on 7-methyl-6-azaspiro3.4octane hydrochloride have shown encouraging results in cell-based assays and animal models, suggesting its potential as a lead compound for further development.

The future prospects for 7-methyl-6-azaspiro3.4octane hydrochloride are promising, with ongoing research aimed at optimizing its chemical properties and exploring new synthetic routes that could enhance its accessibility for drug development purposes. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a significant role in shaping the future of medicine.